Cas no 2137807-43-1 (1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine
• CAS No: 2137807-43-1
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 6271910
• PubChem ID: 165873338
• Update Time: 2025-06-12

1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine
• 1-[(2-chloro-5-fluorophenyl)methyl]-1H-imidazol-2-amine
• EN300-1110119
• 2137807-43-1

• Inchi： 1S/C10H9ClFN3/c11-9-2-1-8(12)5-7(9)6-15-4-3-14-10(15)13/h1-5H,6H2,(H2,13,14)
• InChI Key： OGCGFFBUIRROLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN1C=CN=C1N)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine

Introduction to 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine (CAS No. 2137807-43-1) in Modern Pharmaceutical Research

The compound 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine, identified by the CAS number 2137807-43-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the imidazole core, endows the molecule with distinct electronic and steric properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The fluorine atom, with its high electronegativity, can modulate the metabolic stability, binding affinity, and pharmacokinetic properties of a drug molecule. In the case of 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine, the fluorine substituent at the 5-position of the phenyl ring is strategically positioned to influence interactions with biological targets. This has led to its exploration as a key structural motif in the design of small-molecule inhibitors and modulators.

The imidazole ring, a common scaffold in bioactive molecules, contributes to the compound's potential pharmacological activity. Imidazole derivatives are well-known for their role in various biological processes, including enzyme inhibition and receptor binding. The amine group at the 2-position of the imidazole ring in 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine provides a site for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility has made it a valuable building block in synthetic chemistry.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel analogs with enhanced biological activity. For instance, derivatives of 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine have been investigated for their effects on enzymes involved in inflammatory pathways. These studies suggest that modifications to the chloro-substituted phenyl ring can fine-tune interactions with target proteins, leading to improved efficacy and reduced side effects.

The role of computational chemistry in optimizing this compound cannot be overstated. Advanced modeling techniques have been employed to predict how different structural variations will impact biological activity. These simulations have guided experimental efforts, allowing researchers to focus on the most promising derivatives. The integration of experimental data with computational insights has accelerated the discovery process, making compounds like 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine more accessible for therapeutic development.

In addition to its potential as a drug intermediate, 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine has been explored in material science applications. Its ability to form stable complexes with other molecules makes it useful in designing functional materials for sensors and catalysts. The combination of electronic and steric effects inherent in its structure allows for precise control over material properties, opening up new possibilities for innovation.

The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the imidazole core and introduce the chloro and fluoro substituents. These methods not only ensure high yield but also allow for scalable production, which is crucial for industrial applications. The efficiency of these synthetic routes underscores the compound's feasibility as a commercial product.

As research continues to evolve, so does our understanding of how structural modifications can influence biological outcomes. The case of 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine exemplifies this principle by demonstrating how strategic placement of functional groups can unlock new therapeutic possibilities. Future studies may explore its interactions with additional biological targets or its potential in combination therapies, further expanding its utility.

The growing body of literature on this compound reflects its interdisciplinary relevance across chemistry, biology, and medicine. By serving as both a scaffold for drug development and a model for structural analysis, 1-(2-chloro-5-fluorophenyl)methyl-1H-imidazol-2-amine exemplifies how fundamental research can drive innovation in multiple scientific domains. Its continued study promises to yield insights that will shape future advancements in pharmaceutical science.